Combining additive manufacturing and catalysis: a review
Catalysis Science & Technology Pub Date: 2017-06-27 DOI: 10.1039/C7CY00615B
Abstract
This review presents an insight into additive manufacturing (AM) technologies as they are applied to heterogeneous catalysis; the combination of these fields presents opportunities but also comes with challenges. AM enables greater design complexity, rapid prototyping, control over reactant stoichiometry and unique catalyst immobilisation options. The challenges to applying AM in heterogeneous catalysis are associated with limited material choices, quasi-stable printed materials and chemical interfacing of the catalyst system with cthese printed materials. AM printing technologies are introduced to the heterogeneous catalysis research community with a focus on the many benefits they offer in this growing field.

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